Cas no 1806766-23-3 (Methyl 4-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 4-(difluoromethyl)pyridine-2-acetate
• CAS No: 1806766-23-3
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4846632
• Update Time: 2025-06-30

Methyl 4-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C9H9F2NO2/c1-14-8(13)5-7-4-6(9(10)11)2-3-12-7/h2-4,9H,5H2,1H3
• InChI Key： NFNZCCPKTXZLCF-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)pyridine-2-acetate

Methyl 4-(difluoromethyl)pyridine-2-acetate (CAS No. 1806766-23-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(difluoromethyl)pyridine-2-acetate, with the chemical identifier CAS No. 1806766-23-3, is a highly valuable compound in the realm of pharmaceutical chemistry. This molecule, characterized by its difluoromethyl substituent and pyridine core, has garnered significant attention due to its utility as a synthetic intermediate in the development of novel therapeutic agents. The unique structural features of this compound contribute to its versatility, making it a cornerstone in the synthesis of bioactive molecules targeting various diseases.

The difluoromethyl group is a pivotal moiety in medicinal chemistry, renowned for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. In the context of Methyl 4-(difluoromethyl)pyridine-2-acetate, this group is strategically positioned on a pyridine ring, which is a common pharmacophore in many biologically active compounds. The pyridine scaffold is widely recognized for its role in drug design due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

Recent advancements in pharmaceutical research have highlighted the importance of fluorinated compounds in drug development. The incorporation of fluorine atoms into molecular structures often leads to improved pharmacological profiles, including increased bioavailability and reduced susceptibility to degradation. Methyl 4-(difluoromethyl)pyridine-2-acetate exemplifies this trend, as it serves as a versatile building block for synthesizing fluorinated pyridine derivatives with enhanced therapeutic potential.

In particular, the acetate ester functionality in Methyl 4-(difluoromethyl)pyridine-2-acetate provides an additional site for chemical modification, enabling the facile introduction of diverse substituents through ester hydrolysis or transesterification reactions. This flexibility is crucial for tailoring the chemical properties of the final drug candidates to optimize their efficacy and safety profiles. The compound's reactivity also makes it a valuable precursor in multi-step synthetic routes, allowing chemists to construct complex molecular architectures with precision.

Current research endeavors are focused on leveraging the synthetic utility of Methyl 4-(difluoromethyl)pyridine-2-acetate to develop novel therapeutics targeting critical biological pathways. For instance, studies have demonstrated its role in the synthesis of kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The presence of the difluoromethyl group enhances the binding affinity of these inhibitors to their respective targets, thereby improving their therapeutic efficacy.

Moreover, the pyridine core of Methyl 4-(difluoromethyl)pyridine-2-acetate has been explored in the development of antiviral and antibacterial agents. The ability of pyridine derivatives to modulate enzyme activity and interfere with pathogen-specific metabolic pathways makes them attractive candidates for drug discovery. Recent publications have showcased the use of this compound in generating lead structures for novel antiviral drugs, particularly those targeting RNA viruses such as influenza and coronaviruses.

The pharmaceutical industry continues to invest heavily in fluorinated compounds due to their proven success in clinical trials and market approval. Methyl 4-(difluoromethyl)pyridine-2-acetate stands out as a prime example of how strategic functionalization can lead to breakthroughs in drug development. Its role as a key intermediate underscores its importance in modern synthetic chemistry and its potential to contribute to next-generation therapeutics.

As research progresses, the demand for high-quality intermediates like Methyl 4-(difluoromethyl)pyridine-2-acetate is expected to rise exponentially. The compound's unique properties make it indispensable for chemists working on cutting-edge drug discovery projects. By providing a robust platform for structural diversification, it enables researchers to explore new chemical spaces and identify innovative solutions to complex medical challenges.

In conclusion, Methyl 4-(difluoromethyl)pyridine-2-acetate (CAS No. 1806766-23-3) is a multifaceted compound with significant implications for pharmaceutical synthesis. Its structural features and synthetic versatility make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As advancements continue to unfold in medicinal chemistry, this compound is poised to play an even greater role in shaping the future of drug development.